6-Amino-1-(pyridin-4-ylmethyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one

• Molecular Formula: C10H10N4OS
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 6-amino-1-(pyridin-4-ylmethyl)-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C10H10N4OS/c11-8-5-9(15)13-10(16)14(8)6-7-1-3-12-4-2-7/h1-5H,6,11H2,(H,13,15,16)
• InChI Key: NODMWRGDGDHTDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CN2C(=CC(=O)NC2=S)N

Description

6-Amino-1-(pyridin-4-ylmethyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one is a useful research compound. Its molecular formula is C10H10N4OS and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared in accordance with the general method described in Example 11(b), using N-(pyridin-4-ylmethyl)thiourea (1.0 g, 5.98 mmol) and ethyl cyanoacetate (0.64 mL, 5.98), with the exception that a 4 h reaction time was used, and the solution was neutralized with acetic acid. The crude title compound was obtained (1.07 g, 76%) as a solid.